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Compound of Interest

Compound Name: Methylboronic Acid-d3

Cat. No.: B568785

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical characteristics
of solid Methylboronic Acid-d3. The information is compiled from various chemical data
sources and is intended to support research and development activities.

Core Physical Properties

Methylboronic Acid-d3 is the deuterated form of methylboronic acid, a versatile building block
in organic synthesis, notably in Suzuki-Miyaura cross-coupling reactions.[1][2][3][4] Its physical
properties are crucial for handling, storage, and application in synthetic protocols.

Appearance: The compound is typically described as a solid.[2][5] Specific appearances noted
include pale yellow solid[2] and white to off-white crystalline powder.[4]

Storage: Recommended storage conditions are in a refrigerator[1][2] or at room temperature,
ensuring the compound is kept away from light and moisture.[6]

Quantitative Physical Data

The following tables summarize the key quantitative physical characteristics of Methylboronic
Acid-d3. It is important to note that some of these values are predicted and may vary based on
experimental conditions and purity.

Table 1. Molar and Density Properties
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Property Value Source
Molecular Formula CH2DsBO:2 [21[31[71[81[9]
Molecular Weight 62.88 g/mol [21[3]1[6]1[71[8]1[10]
Density 1.0 £ 0.1 g/cm? (Predicted) [11]

Table 2: Thermal and Solubility Properties

Property Value Source
Melting Point 87-91°C [1][2][11]
- ) 141.7 £ 23.0 °C at 760 mmHg
Boiling Point , [11]
(Predicted)
- Slightly soluble in DMSO and
Solubility [1]12]
Water

Experimental Protocols

Detailed experimental protocols for the determination of the physical characteristics of
Methylboronic Acid-d3 are not readily available in the public domain. However, standard
laboratory procedures for solid compounds can be applied. The following are generalized
methodologies based on common laboratory practices.

Determination of Melting Point

The melting point of a solid is a key indicator of its purity. A sharp melting point range typically
signifies a high-purity compound.

Methodology:

o Sample Preparation: A small amount of the Methylboronic Acid-d3 solid is finely ground
into a powder.

o Capillary Loading: The powdered sample is packed into a capillary tube to a height of 2-3
mm.[12]
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o Apparatus Setup: The capillary tube is placed in a melting point apparatus.

e Heating: The sample is heated at a controlled rate. To save time, it can be heated quickly to
a temperature about 15-20°C below the expected melting point, and then the heating rate is
reduced to 1-2°C per minute.[12]

o Observation: The temperature at which the solid first begins to melt and the temperature at
which it becomes completely liquid are recorded as the melting point range.

Determination of Solubility

Solubility tests are conducted to understand the behavior of the compound in various solvents,
which is critical for reaction setup and purification.

Methodology:

Solvent Selection: A range of common laboratory solvents (e.g., water, DMSO, ethanol) are
used.

o Sample Addition: A small, measured amount of Methylboronic Acid-d3 is added to a test
tube containing a specific volume of the solvent (e.g., 2-3 mL).[13]

e Mixing: The mixture is agitated or stirred to facilitate dissolution.

e Observation: The solubility is observed and categorized as soluble, slightly soluble, or
insoluble based on visual inspection.[13]

Experimental Workflow Visualization

The following diagram illustrates a general workflow for the physical characterization of a solid
compound like Methylboronic Acid-d3.
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Caption: Workflow for Physical Characterization of a Solid Compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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